Cas no 1234615-78-1 (Methyl 5-iodo-1H-pyrrolo[2,3-b]pyridine-3-carboxylate)

• Product Name: Methyl 5-iodo-1H-pyrrolo[2,3-b]pyridine-3-carboxylate
• CAS No: 1234615-78-1
• MF: C₉H₇IN₂O₂
• MW: 302.068554162979
• MDL: MFCD17214369
• CID: 2093965
• PubChem ID: 72207519
• Update Time: 2025-11-04

Methyl 5-iodo-1H-pyrrolo[2,3-b]pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-iodo-1H-pyrrolo[2,3-b]pyridine-3-carboxylate
• P12150
• METHYL5-IODO-1H-PYRROLO[2,3-B]PYRIDINE-3-CARBOXYLATE
• 1H-Pyrrolo[2,3-b]pyridine-3-carboxylic acid, 5-iodo-, methyl ester
• MFCD17214369
• AS-51217
• SY098747
• METHYL 5-IODO-7-AZAINDOLE-3-CARBOXYLATE
• AKOS025289565
• CS-0048974
• 1234615-78-1
• PB28700

• MDL： MFCD17214369
• Inchi： 1S/C9H7IN2O2/c1-14-9(13)7-4-12-8-6(7)2-5(10)3-11-8/h2-4H,1H3,(H,11,12)
• InChI Key： ZXPUBRWZBQAPOA-UHFFFAOYSA-N
• SMILES： IC1=CN=C2C(=C1)C(C(=O)OC)=CN2

Computed Properties

• Exact Mass: 301.95523g/mol
• Monoisotopic Mass: 301.95523g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 55Ų

Additional information on Methyl 5-iodo-1H-pyrrolo[2,3-b]pyridine-3-carboxylate

Methyl 5-iodo-1H-pyrrolo[2,3-b]pyridine-3-carboxylate (CAS No. 1234615-78-1): A Key Intermediate in Modern Pharmaceutical Research

Methyl 5-iodo-1H-pyrrolo[2,3-b]pyridine-3-carboxylate (CAS No. 1234615-78-1) is a highly versatile and significant intermediate in the field of pharmaceutical chemistry. This compound, characterized by its unique pyrrolopyridine core structure, has garnered considerable attention due to its broad applicability in the synthesis of bioactive molecules. The presence of an iodine substituent at the 5-position and a carboxylate ester at the 3-position enhances its reactivity, making it a valuable building block for medicinal chemists.

The Methyl 5-iodo-1H-pyrrolo[2,3-b]pyridine-3-carboxylate structure is derived from the heterocyclic system known as pyrrolopyridine, which is a privileged scaffold in drug discovery. Pyrrolopyridines are known for their ability to mimic key pharmacophores found in numerous bioactive compounds, including kinase inhibitors and antiviral agents. The introduction of an iodine atom at the 5-position provides a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are pivotal in constructing complex molecular architectures.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting cancer and inflammatory diseases. The Methyl 5-iodo-1H-pyrrolo[2,3-b]pyridine-3-carboxylate has emerged as a crucial intermediate in the synthesis of small-molecule inhibitors that modulate key signaling pathways involved in these diseases. For instance, studies have demonstrated its utility in generating derivatives that inhibit Janus kinases (JAKs), which play a critical role in immune responses and hematopoiesis. The ability to rapidly modify the core structure of this compound allows for the exploration of diverse chemical space, facilitating the identification of potent and selective inhibitors.

The carboxylate ester functionality at the 3-position of Methyl 5-iodo-1H-pyrrolo[2,3-b]pyridine-3-carboxylate offers additional synthetic flexibility. It can be readily converted into other functional groups, such as amides or carboxylic acids, through hydrolysis or amidation reactions. This adaptability makes it an indispensable tool for medicinal chemists aiming to optimize pharmacokinetic properties and improve drug-like characteristics of their lead compounds. Moreover, the ester group can serve as a protecting group during multi-step syntheses, ensuring regioselective modifications without interfering with other reactive sites.

Recent advancements in synthetic methodologies have further highlighted the importance of Methyl 5-iodo-1H-pyrrolo[2,3-b]pyridine-3-carboxylate in drug development. Transition-metal-catalyzed reactions have enabled efficient transformations of this intermediate into complex heterocyclic systems with high yields and excellent regioselectivity. For example, palladium-catalyzed C-H activation strategies have been employed to introduce new substituents at remote positions within the pyrrolopyridine ring, expanding the scope of possible derivatives. These innovations have not only streamlined synthetic routes but also opened new avenues for structural diversification.

The pharmaceutical industry has recognized the potential of Methyl 5-iodo-1H-pyrrolo[2,3-b]pyridine-3-carboxylate as a cornerstone intermediate for developing next-generation therapeutics. Its incorporation into various drug candidates has led to compounds with promising preclinical profiles against a range of diseases. The compound's ability to serve as a scaffold for multiple functional groups allows for fine-tuning of pharmacological properties, including solubility, bioavailability, and metabolic stability. This flexibility is particularly valuable in addressing unmet medical needs where optimal pharmacokinetic profiles are essential.

In conclusion, Methyl 5-iodo-1H-pyrrolo[2,3-b]pyridine-3-carboxylate (CAS No. 1234615-78-1) represents a critical component in modern pharmaceutical research. Its unique structural features and reactivity make it an invaluable intermediate for synthesizing bioactive molecules with therapeutic potential. As synthetic chemistry continues to evolve, the utility of this compound is expected to grow further, driving innovation in drug discovery and development.